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Introduction
Protein Tyrosine Phosphatase Non-Receptor Type 2 (PTPN2), also known as T-cell protein

tyrosine phosphatase (TC-PTP), is a critical regulator of cellular signaling pathways involved in

cell growth, differentiation, and immune responses.[1] PTPN2 acts as a negative regulator of

the JAK/STAT signaling pathway by dephosphorylating key components like JAK1, JAK3,

STAT1, STAT3, and STAT5.[2][3] Given its significant role in immune regulation, PTPN2 has

emerged as a promising therapeutic target for cancer immunotherapy.[3][4]

Targeted protein degradation, utilizing technologies like Proteolysis Targeting Chimeras

(PROTACs), offers a novel therapeutic modality to eliminate PTPN2.[3] Characterizing the

efficacy of these degraders is paramount, with two key parameters being the half-maximal

degradation concentration (DC50) and the maximum degradation (Dmax). The DC50

represents the concentration of a degrader at which 50% of the target protein is degraded,

indicating the potency of the compound. Dmax is the maximum percentage of protein

degradation achievable with a given degrader.[5]
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This document provides detailed application notes and protocols for measuring the DC50 and

Dmax of PTPN2 degraders, enabling researchers to accurately assess and compare the

effectiveness of their compounds.

Quantitative Data Summary
The following table summarizes hypothetical quantitative data for a PTPN2 degrader,

"Compound X," across different cell lines and detection methods. This data is for illustrative

purposes to demonstrate how to present such findings.

Cell Line Detection Method
Compound X DC50
(nM)

Compound X Dmax
(%)

Jurkat Western Blot 15 92

Jurkat ELISA 12 95

293T HiBiT Assay 8 98

B16F10.4 Western Blot 25 88

Signaling Pathway and Experimental Workflow
To effectively study PTPN2 degradation, it is crucial to understand its role in cellular signaling

and the experimental process for quantifying its degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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